8,8-Difluorodispiro[2.0.34.13]octan-6-amine;hydrochloride

• IUPAC Name: 8,8-difluorodispiro[2.0.34.13]octan-6-amine;hydrochloride
• InChI: InChI=1S/C8H11F2N.ClH/c9-8(10)6(1-2-6)7(8)3-5(11)4-7;/h5H,1-4,11H2;1H
• InChI Key: KEVHVDDGHYNCJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C3(C2(F)F)CC(C3)N.Cl
• Molecular Formula: C8H12ClF2N
• Molecular Weight: 195.64 g/mol
• CAS No.: 2402828-89-9

Description

“8,8-Difluorodispiro[2.0.34.13]octan-6-amine;hydrochloride” is a chemical compound with the CAS Number: 2402828-89-9. It has a unique structure and properties that make it valuable in various applications, including drug discovery and organic synthesis.

Molecular Structure Analysis

The molecular weight of “this compound” is 195.64. The InChI Code is 1S/C8H11F2N.ClH/c9-8(10)6(1-2-6)7(8)3-5(11)4-7;/h5H,1-4,11H2;1H. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility might be available in specialized chemical databases.

Scientific Research Applications

Fluorinated Compounds in Environmental Science

Environmental Detection and Analysis:

• A study on the environmental behaviors and potential adverse effects of fluorinated ether sulfonates, as alternatives to perfluorooctanesulfonate (PFOS), explored their occurrence and distribution in municipal sewage sludge in China. This work highlights the relevance of fluorinated compounds in environmental monitoring and pollution studies (Ruan et al., 2015).

Spirocyclic Structures in Synthetic Chemistry

Synthetic Methodologies:

• Research on the synthesis of azaspirocycles demonstrates the utility of spirocyclic structures in developing novel synthetic methodologies for generating biologically relevant molecules. Such studies underscore the versatility of spirocyclic scaffolds in organic synthesis (Wipf et al., 2004).

Applications of Amines in Material Science

Functionalized Materials:

• The design and synthesis of organic–inorganic hybrids based on silsesquioxanes demonstrate the application of amino-functionalized materials in developing hydrophobic coatings and other industrial applications. This indicates the potential for incorporating amines into material science innovations (Janeta et al., 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264).